Cas no 921584-32-9 (3-({7-(4-fluorophenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}methyl)pyridine)

• Product Name: 3-({7-(4-fluorophenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}methyl)pyridine
• CAS No: 921584-32-9
• MF: C₁₆H₁₄FN₅S
• MW: 327.379264354706
• CID: 5826349
• PubChem ID: 41160404
• Update Time: 2025-10-17

3-({7-(4-fluorophenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}methyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 7-(4-fluorophenyl)-3-(pyridin-3-ylmethylsulfanyl)-5,6-dihydroimidazo[2,1-c][1,2,4]triazole
• 5H-Imidazo[2,1-c]-1,2,4-triazole, 7-(4-fluorophenyl)-6,7-dihydro-3-[(3-pyridinylmethyl)thio]-
• 921584-32-9
• SR-01000911287
• F2239-0078
• 3-({[7-(4-fluorophenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-yl]sulfanyl}methyl)pyridine
• 7-(4-fluorophenyl)-3-((pyridin-3-ylmethyl)thio)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazole
• SR-01000911287-1
• AKOS024630569
• 3-({7-(4-fluorophenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}methyl)pyridine

• Inchi： 1S/C16H14FN5S/c17-13-3-5-14(6-4-13)21-8-9-22-15(21)19-20-16(22)23-11-12-2-1-7-18-10-12/h1-7,10H,8-9,11H2
• InChI Key： NKTJUDKPIQQJCZ-UHFFFAOYSA-N
• SMILES： N1=C(SCC2=CC=CN=C2)N2CCN(C3=CC=C(F)C=C3)C2=N1

Computed Properties

• Exact Mass: 327.09539480g/mol
• Monoisotopic Mass: 327.09539480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 3-({7-(4-fluorophenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}methyl)pyridine

3-({7-(4-fluorophenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl}methyl)pyridine: A Comprehensive Overview

The compound CAS No. 921584-32-9, also known as 3-({7-(4-fluorophenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl}methyl)pyridine, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science.

Recent studies have highlighted the importance of imidazo[2,1-c][1,2,4]triazole derivatives in medicinal chemistry. These heterocyclic compounds are known for their ability to interact with various biological targets, making them valuable candidates for drug development. The presence of a sulfanyl group in the structure of this compound further enhances its reactivity and selectivity in biochemical environments.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. Researchers have employed strategies such as Suzuki coupling and Stille coupling to construct the complex heterocyclic framework. The incorporation of a fluorophenyl group at the 7-position of the imidazo[2,1-c][1,2,4]triazole ring is particularly noteworthy, as it contributes to the compound's stability and bioavailability.

In terms of applications, this compound has shown potential in the development of novel therapeutic agents. Its ability to modulate key enzymes and receptors makes it a promising candidate for treating diseases such as cancer and neurodegenerative disorders. Recent research has focused on optimizing its pharmacokinetic properties to improve its efficacy in vivo.

The structural complexity of this compound also makes it an interesting candidate for materials science applications. Its unique electronic properties could be harnessed in the development of advanced materials for electronics and optoelectronics. Researchers are actively exploring its potential as a building block for constructing functional materials with tailored properties.

In conclusion, CAS No. 921584-32-9 represents a cutting-edge advancement in organic chemistry. Its intricate structure and versatile functional groups position it as a valuable tool in both medicinal and materials science research. As ongoing studies continue to uncover its full potential, this compound is expected to play a pivotal role in shaping future innovations across multiple disciplines.